Cas no 1214376-82-5 (4-Methoxy-2-(pyridin-4-yl)pyridine)

• Product Name: 4-Methoxy-2-(pyridin-4-yl)pyridine
• CAS No: 1214376-82-5
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 4909328
• Update Time: 2025-05-19

4-Methoxy-2-(pyridin-4-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-2-(pyridin-4-yl)pyridine
• 4-Methoxy-2-(pyridin-4-yl)pyridine

• Inchi： 1S/C11H10N2O/c1-14-10-4-7-13-11(8-10)9-2-5-12-6-3-9/h2-8H,1H3
• InChI Key： MJBSMLVBIYCDHS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CN=C(C=1)C1C=CN=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• XLogP3: 1.4
• Topological Polar Surface Area: 35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Bipyridines and oligopyridines

Additional information on 4-Methoxy-2-(pyridin-4-yl)pyridine

4-Methoxy-2-(pyridin-4-yl)pyridine: A Comprehensive Overview

4-Methoxy-2-(pyridin-4-yl)pyridine (CAS No. 1214376-82-5) is a fascinating compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique molecular structure, has emerged as a promising candidate for various applications due to its intriguing properties and potential biological activities. In this article, we delve into the structural features, synthesis methods, biological implications, and recent advancements related to 4-Methoxy-2-(pyridin-4-yl)pyridine.

The molecular structure of 4-Methoxy-2-(pyridin-4-yl)pyridine consists of two pyridine rings connected by a methoxy group. This arrangement imparts the compound with distinct electronic properties, making it an attractive subject for both theoretical and experimental studies. Recent research has focused on understanding the electronic delocalization within the molecule, which plays a crucial role in its reactivity and stability. Advanced computational methods, such as density functional theory (DFT), have been employed to elucidate the molecular orbitals and electron distribution of this compound.

One of the most significant advancements in the synthesis of 4-Methoxy-2-(pyridin-4-yl)pyridine involves the use of palladium-catalyzed cross-coupling reactions. These methods have not only improved the yield but also enhanced the purity of the compound, making it more suitable for biological assays. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and enzymatic catalysis, to optimize the production process further.

The biological activity of 4-Methoxy-2-(pyridin-4-y l) pyridine has been a focal point of recent studies. Experimental data suggest that this compound exhibits potent antioxidant properties, which could be harnessed in developing new therapeutic agents for oxidative stress-related diseases. Additionally, preliminary in vitro assays indicate that 4-Methoxy - 2 - ( py ridin - 4 - yl ) py ridine may possess anti-inflammatory and anticancer activities. These findings underscore its potential as a lead compound in drug discovery programs.

In terms of applications beyond pharmacology, CAS No. 1214376 - 82 - 5 has shown promise in materials science. Its ability to form stable coordination complexes with transition metals makes it a valuable component in designing new materials for catalysis and sensing applications. Recent studies have explored its use as a ligand in homogeneous catalysis, where it demonstrated exceptional efficiency in promoting various organic transformations.

Moreover, the environmental impact of 4-Methoxy - 2 - ( py ridin - 4 - yl ) py ridine has been evaluated to ensure its sustainability in industrial applications. Research indicates that the compound is biodegradable under specific conditions, which aligns with current green chemistry principles. This aspect is particularly important for its large-scale production and use in diverse industries.

In conclusion, CAS No. 1214376 - 82 - 5, or 4-Methoxy - 2 - ( py ridin - 4 - yl ) py ridine, stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure, coupled with advanced synthetic methodologies and promising biological profiles, positions it as a key player in future research and development endeavors.